1,6-Diaminohexane 1,6-Diaminohexane Hexamethylenediamine, solution appears as a clear colorless liquid. Burns although some effort is required to ignite. Soluble in water. Corrosive to metals and tissue. Produces toxic oxides of nitrogen during combustion. Used to make nylon.
Hexamethylenediamine, solid is a colorless crystalline solid. It is soluble in water. It is corrosive to metals and tissue. Produces toxic oxides of nitrogen during combustion.
Hexane-1,6-diamine is a C6 alkane-alpha,omega-diamine. It has a role as a human xenobiotic metabolite. It derives from a hydride of a hexane.
Brand Name: Vulcanchem
CAS No.: 124-09-4
VCID: VC0150038
InChI: InChI=1S/C6H16N2/c7-5-3-1-2-4-6-8/h1-8H2
SMILES: C(CCCN)CCN
Molecular Formula: C6H16N2
Molecular Weight: 116.2 g/mol

1,6-Diaminohexane

CAS No.: 124-09-4

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VCID: VC0150038

Molecular Formula: C6H16N2

Molecular Weight: 116.2 g/mol

1,6-Diaminohexane - 124-09-4

CAS No. 124-09-4
Product Name 1,6-Diaminohexane
Molecular Formula C6H16N2
Molecular Weight 116.2 g/mol
IUPAC Name hexane-1,6-diamine
Standard InChI InChI=1S/C6H16N2/c7-5-3-1-2-4-6-8/h1-8H2
Standard InChIKey NAQMVNRVTILPCV-UHFFFAOYSA-N
SMILES C(CCCN)CCN
Canonical SMILES C(CCCN)CCN
Boiling Point 401 °F at 760 mm Hg (NTP, 1992)
205.0 °C
205 °C
199-205 °C
401°F
Colorform COLORLESS LEAFLETS
RHOMBIC BIPYRAMIDAL PLATES
Density (anhyd.) 0.799 at 140.0° F (70% soln.) 0.933 at 20°C (USCG, 1999)
(anhyd) 0.799 at 60 °C (liquid)
Relative density (water = 1): 0.93
0.799 at 140°F (70% sol), 0.933 at 20°C
Flash Point 178 °F (NTP, 1992)
160 °F OC
85 °C c.c.
178°F
Melting Point 108 °F (NTP, 1992)
41.5 °C
42 °C
23-41 °C
108°F
Physical Description Hexamethylenediamine, solid is a colorless crystalline solid. It is soluble in water. It is corrosive to metals and tissue. Produces toxic oxides of nitrogen during combustion.
Hexamethylenediamine, solution appears as a clear colorless liquid. Burns although some effort is required to ignite. Soluble in water. Corrosive to metals and tissue. Produces toxic oxides of nitrogen during combustion. Used to make nylon.
Liquid; WetSolid, Liquid
HYGROSCOPIC PELLETS OR FLAKES WITH CHARACTERISTIC ODOUR.
Colorless crystalline solid or clear liquid.
Description Hexamethylenediamine, solution appears as a clear colorless liquid. Burns although some effort is required to ignite. Soluble in water. Corrosive to metals and tissue. Produces toxic oxides of nitrogen during combustion. Used to make nylon.
Hexamethylenediamine, solid is a colorless crystalline solid. It is soluble in water. It is corrosive to metals and tissue. Produces toxic oxides of nitrogen during combustion.
Hexane-1,6-diamine is a C6 alkane-alpha,omega-diamine. It has a role as a human xenobiotic metabolite. It derives from a hydride of a hexane.
Related CAS 2088-79-1 (mono-hydrochloride)
6055-52-3 (di-hydrochloride)
Shelf Life VAPORIZES READILY
Solubility greater than or equal to 100 mg/mL at 73° F (NTP, 1992)
FREELY SOL IN WATER; SLIGHTLY SOL IN ALC, BENZENE
SOMEWHAT SOL IN ETHER
Water solubility = 2,460,000 mg/l at 4.5 °C
Solubility in water: soluble
Synonyms 1,6-diaminohexamethylene
1,6-diaminohexane
1,6-diaminohexane dihydrochloride
1,6-diaminohexane dihydrochloride, 1-(11)C-labeled
1,6-diaminohexane dihydrofluoride
1,6-diaminohexane monohydrochloride
1,6-hexamethylenediamine
1,6-hexane diamine
1,6-hexanediamine methanesulfonate
1,6-hexylenediamine
hexamethyldiamine
hexamethylenediamine
hexane-1,6-diamine
HMDA cpd
Vapor Density 4.01 (NTP, 1992) (Relative to Air)
4.01 (AIR= 1)
Relative vapor density (air = 1): 3.8
4.01
Vapor Pressure 1.1 mm Hg at 122 °F ; 3 mm Hg at 140° F (NTP, 1992)
0.12 mmHg
Vapor pressure, Pa at 50 °C: 200
1.1 mmHg at 122°F, 3 mmHg at 140°F
PubChem Compound 16402
Last Modified Nov 11 2021
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